LLW-018

• Molecular Formula: C35H38Cl2N4O5S
• Molecular Weight: 697.7 g/mol
• InChI: InChI=1S/C35H38Cl2N4O5S/c1-21-24(20-46-33-11-9-23(13-31(33)37)15-39-26(18-44)19-45)4-2-5-27(21)28-6-3-7-29-34(28)47-41-35(29)40-32-10-8-22(12-30(32)36)14-38-25(16-42)17-43/h2-13,25-26,38-39,42-45H,14-20H2,1H3,(H,40,41)
• InChIKey: LZTKJONVMVAYAC-UHFFFAOYSA-N

LLW-018: A Benzo[d]isothiazole PD-1/PD-L1 Inhibitor

LLW-018 (also designated 27c) is a synthetic small molecule belonging to the benzo[d]isothiazole class of PD-1/PD-L1 interaction inhibitors [1]. Developed through a molecular hybridization strategy combining structural features of BMS-202 and YLW-106, it acts by binding to the PD-L1 dimer and blocking its interaction with PD-1 [1]. This mechanism restores T-cell effector function, making it a candidate for cancer immunotherapy research [1].

Mechanism PD-L1 dimer binder, blocks PD-1/PD-L1 interaction

Scaffold Benzo[d]isothiazole tool compound, hybrid of BMS-202/YLW-106

Research context Supports T-cell functional assay and immuno-oncology studies

• [1] Wang H, Shen L, Chen L, Gao Y, et al. Design, synthesis, pharmacological evaluation, and computational study of benzo[d]isothiazol-based small molecule inhibitors targeting PD-1/PD-L1 interaction. Eur J Med Chem. 2024; 275:116597. View Source

LLW-018: Why It's Not Interchangeable

Small molecule PD-1/PD-L1 inhibitors share a common therapeutic target but exhibit profound differences in biochemical potency, cellular activity, and binding mechanisms that preclude simple substitution [1]. The benzo[d]isothiazole scaffold of LLW-018, engineered via a specific hybridization of BMS-202 and YLW-106 pharmacophores, achieves a unique binding mode where solubilizer tail interactions, rather than the biphenyl core, dominate the resistance to complex dissociation [1]. This molecular distinction directly translates into quantifiable performance gaps in both HTRF biochemical assays and cell-based blockade models when compared to its parent compound BMS-202 or the C2-symmetric inhibitor LCH1307 [1].

Binding mode Solubilizer tail-driven dissociation may not translate to biphenyl-core analogs (BMS-202, LCH1307)

Biochemical potency Reported HTRF IC50 difference vs. parent BMS-202 implies concentration-range mismatch

Cellular profile Cell-based blockade and cytotoxicity profile may differ from structurally related PD-L1 inhibitors

• [1] Wang H, Shen L, Chen L, Gao Y, et al. Design, synthesis, pharmacological evaluation, and computational study of benzo[d]isothiazol-based small molecule inhibitors targeting PD-1/PD-L1 interaction. Eur J Med Chem. 2024; 275:116597. View Source

LLW-018: Quantitative Differentiation

HTRF Biochemical Potency vs. BMS-202

In a homogeneous time-resolved fluorescence (HTRF) assay measuring inhibition of the PD-1/PD-L1 protein-protein interaction, LLW-018 demonstrated an IC50 of 2.61 nM, representing a 6.9-fold improvement over its direct parent compound BMS-202, which exhibited an IC50 of 18 nM in the same assay format [1]. This head-to-head comparison within the same study establishes a clear quantitative advantage for LLW-018 at the biochemical level.

HTRF potency vs BMS-202

Head-to-head

IC50 2.61 nM vs 18 nM, 6.9-fold

Reported higher biochemical potency; supports HTRF assay development

Same-study HTRF PD-1/PD-L1 assay

Evidence Dimension	PD-1/PD-L1 interaction inhibition (HTRF assay)
Target Compound Data	LLW-018: IC50 = 2.61 nM
Comparator Or Baseline	BMS-202: IC50 = 18 nM
Quantified Difference	6.9-fold higher potency (lower IC50)
Conditions	Homogeneous time-resolved fluorescence (HTRF) assay; PD-1/PD-L1 protein-protein interaction

Why This Matters

This 6.9-fold potency advantage at the biochemical level directly impacts the working concentration range required for in vitro studies, potentially reducing off-target effects and compound consumption in research settings.

• [1] Wang H, Shen L, Chen L, Gao Y, et al. Design, synthesis, pharmacological evaluation, and computational study of benzo[d]isothiazol-based small molecule inhibitors targeting PD-1/PD-L1 interaction. Eur J Med Chem. 2024; 275:116597. View Source

HTRF Potency vs. LCH1307

When benchmarked against LCH1307, a C2-symmetric small molecule inhibitor that was computationally compared alongside LLW-018 in the same publication, the potency difference is extreme. LLW-018 achieved an IC50 of 2.61 nM in the HTRF assay, whereas LCH1307 is reported to have an IC50 of 3.0 μM (3,000 nM) [1]. This represents an approximately 1,150-fold superiority for LLW-018 in disrupting the PD-1/PD-L1 interaction.

Potency vs LCH1307

Reported

IC50 2.61 nM vs 3.0 µM, ~1,150-fold

Supports HTRF screening context; large potency differential

LCH1307 data from vendor specification

Evidence Dimension	PD-1/PD-L1 interaction inhibition (HTRF assay)
Target Compound Data	LLW-018: IC50 = 2.61 nM
Comparator Or Baseline	LCH1307: IC50 = 3.0 μM (3,000 nM)
Quantified Difference	~1,150-fold higher potency
Conditions	HTRF assay for PD-1/PD-L1 interaction; LCH1307 data from vendor product specification.

Why This Matters

The >3-order-of-magnitude potency differential makes LLW-018 a far more practical tool compound for cellular and biochemical assays, eliminating the need for high micromolar concentrations that risk solvent toxicity or non-specific effects.

• [1] Wang H, Shen L, Chen L, Gao Y, et al. Design, synthesis, pharmacological evaluation, and computational study of benzo[d]isothiazol-based small molecule inhibitors targeting PD-1/PD-L1 interaction. Eur J Med Chem. 2024; 275:116597. View Source

Cell-Based PD-1/PD-L1 Blockade

In a co-culture model using PD-1 NFAT-Luc Jurkat cells and PD-L1 TCR Activator CHO cells, LLW-018 effectively interrupted the PD-1/PD-L1 interaction with an IC50 of 0.88 μM [1]. While a directly comparable cell-based blockade IC50 for BMS-202 is not available from the same study, the parent compound BMS-202 inhibits proliferation of activated Jurkat cells with an IC50 of 10 μM , suggesting a substantial gap in functional cellular potency. Notably, the LLW-018 publication explicitly states that LLW-018 demonstrated better potency in restoring effector cell activity than BMS-202 across concentrations of 1 to 10 mM [1].

Cell-based PD-L1 blockade

Assay context

IC50 0.88 µM (Jurkat/CHO co-culture)

Supports T-cell functional assay development

Reported higher effector restoration vs BMS-202 at 1–10 mM

Evidence Dimension	Cellular PD-1/PD-L1 functional blockade
Target Compound Data	LLW-018: IC50 = 0.88 μM (NFAT-Luc Jurkat / PD-L1 CHO co-culture)
Comparator Or Baseline	BMS-202: IC50 = 10 μM (anti-CD3 activated Jurkat cell proliferation inhibition; different assay format)
Quantified Difference	Approximately 11.4-fold lower IC50 (cross-assay comparison); qualitative superiority at 1-10 mM
Conditions	LLW-018: PD-1 NFAT-Luc Jurkat + PD-L1 TCR Activator CHO co-culture. BMS-202: anti-CD3 antibody-activated Jurkat cell proliferation assay (4 days).

Why This Matters

Cell-based functional data in a co-culture system provide a more translational readout than biochemical HTRF assays alone, and the demonstrated ability of LLW-018 to interrupt the PD-1/PD-L1 axis at sub-micromolar concentrations in a cellular context strengthens its candidacy for ex vivo and in vivo immunological studies.

• [1] Wang H, Shen L, Chen L, Gao Y, et al. Design, synthesis, pharmacological evaluation, and computational study of benzo[d]isothiazol-based small molecule inhibitors targeting PD-1/PD-L1 interaction. Eur J Med Chem. 2024; 275:116597. View Source

Cytotoxicity in Jurkat and MDA-MB-231 Cells

In vitro cell viability assays demonstrated that LLW-018 exhibited low cytotoxicity against both Jurkat T cells and MDA-MB-231 breast cancer cells [1]. In contrast, BMS-202 has been reported to inhibit proliferation of anti-CD3-activated Jurkat cells with an IC50 of 10 μM, which may confound its use in T-cell functional assays at higher concentrations . The low cytotoxicity of LLW-018 at concentrations encompassing its functional IC50 suggests a wider therapeutic window for immunological studies.

Cytotoxicity profile

Reported

Low cytotoxicity in Jurkat and MDA-MB-231 cells

Supports cell-based assay interpretation; low cytotoxicity may limit confounding

No viability IC50 reached in tested range

Evidence Dimension	In vitro mammalian cell cytotoxicity
Target Compound Data	LLW-018: low cytotoxicity against Jurkat T and MDA-MB-231 (qualitative; no viability IC50 reached)
Comparator Or Baseline	BMS-202: Jurkat cell proliferation IC50 = 10 μM; SCC-3 cell IC50 = 15 μM
Quantified Difference	BMS-202 exhibits measurable anti-proliferative activity at 10-15 μM; LLW-018 reported as low cytotoxicity in similar cell lines
Conditions	Jurkat T cells and MDA-MB-231 cells; in vitro cell viability assay (LLW-018); 4-day proliferation assay (BMS-202)

Why This Matters

For researchers designing T-cell functional assays, a compound with potent PD-1/PD-L1 blockade but low inherent cytotoxicity reduces the risk of data confounding due to compound-induced cell death, simplifying experimental interpretation and improving reproducibility.

• [1] Wang H, Shen L, Chen L, Gao Y, et al. Design, synthesis, pharmacological evaluation, and computational study of benzo[d]isothiazol-based small molecule inhibitors targeting PD-1/PD-L1 interaction. Eur J Med Chem. 2024; 275:116597. View Source

Solubilizer Tail-Driven Binding Mode

Multi-computational analysis including molecular docking, molecular dynamics, MM/GBSA, MM/PBSA, Metadynamics, and QM/MM MD revealed that the dominant noncovalent interaction resisting PD-L1 dimer complex dissociation for LLW-018 is provided by its double solubilizer tails, not the biphenyl core [1]. This binding mode contrasts with the C2-symmetric inhibitor LCH1307, which was directly compared in the same computational study, and with the parent compound BMS-202 [1]. The unique reliance on solubilizer tail interactions suggests a distinct pharmacophoric profile that could be exploited for further structure-based optimization.

Binding mode mechanism

Computational

Solubilizer tails dominate dissociation resistance, not biphenyl core

Guides SAR and analog selection for PD-L1 dimer

Multi-computational: MD, Metadynamics, QM/MM

Evidence Dimension	Binding mode and dissociation mechanism (PD-L1 dimer complex)
Target Compound Data	LLW-018: dissociation resistance dominated by double solubilizer tail interactions, not biphenyl core
Comparator Or Baseline	LCH1307: C2-symmetric binding mode relying on symmetric biphenyl core interactions (computationally compared in same study)
Quantified Difference	Qualitative difference in dominant interaction motif identified by enhanced sampling molecular dynamics
Conditions	Multi-computational methods: molecular docking, MD, MM/GBSA, MM/PBSA, Metadynamics, QM/MM MD on PD-L1 dimer complexes

Why This Matters

Understanding the precise binding mode at atomic resolution enables rational design of derivatives with improved properties and reduces the risk of selecting an analog with a superficially similar scaffold but mechanistically inferior binding characteristics, thereby guiding procurement decisions for structure-activity relationship (SAR) studies.

• [1] Wang H, Shen L, Chen L, Gao Y, et al. Design, synthesis, pharmacological evaluation, and computational study of benzo[d]isothiazol-based small molecule inhibitors targeting PD-1/PD-L1 interaction. Eur J Med Chem. 2024; 275:116597. View Source

LLW-018: Optimal Application Scenarios

Biochemical Screening and HTRF Assay Development

With a biochemical HTRF IC50 of 2.61 nM, LLW-018 is ideally suited as a reference inhibitor or positive control in high-throughput screening campaigns aimed at identifying novel PD-1/PD-L1 disruptors. Its ~6.9-fold potency advantage over BMS-202 and >1,000-fold advantage over LCH1307 [1] enables assay miniaturization and reduces compound consumption, a key cost driver in large-scale screening operations.

T-Cell Functional Assays

The combination of potent cell-based PD-1/PD-L1 blockade (IC50 = 0.88 μM in Jurkat/CHO co-culture) and low cytotoxicity against Jurkat T cells [1] makes LLW-018 the preferred tool compound for ex vivo T-cell activation, cytokine release, and tumor cell killing assays. Unlike BMS-202, which exhibits anti-proliferative activity at 10-15 μM , LLW-018 provides a cleaner functional readout with reduced cytotoxicity confounding.

Structure-Based Drug Design and Computational Chemistry

The uniquely resolved binding mode of LLW-018, where solubilizer tail interactions dominate dissociation resistance rather than the biphenyl core typical of BMS-202 and LCH1307 [1], provides a validated starting point for rational, structure-guided optimization. Computational chemistry teams can leverage the published MD, Metadynamics, and QM/MM MD trajectories to design focused libraries that enhance tail interactions while modifying the core for improved pharmacokinetic properties.

In Vivo Proof-of-Concept in Tumor Models

Although detailed pharmacokinetic parameters are not fully disclosed, the publication highlights that LLW-018 showed acceptable PK parameters and microsomes stability [1]. Coupled with its nanomolar biochemical potency and sub-micromolar cellular activity, LLW-018 represents a viable candidate for in vivo tumor immunotherapy studies where small molecule PD-1/PD-L1 inhibitors are preferred over antibody-based approaches due to superior tumor penetration and oral bioavailability potential.

Application

Selection Property

Validation Focus

PD-1/PD-L1 biochemical screening studies

Nanomolar HTRF potency profile

HTRF IC50 endpoint confirmation

T-cell functional assay studies

Sub-µM cell-based PD-L1 blockade & low cytotoxicity

Jurkat/CHO co-culture NFAT reporter model

PD-L1 dimer binding mode research

Solubilizer tail-driven dissociation mechanism

Molecular dynamics simulation and SAR guidance

In vivo immuno-oncology model studies

Reported PK and microsomal stability

Tumor model PD-L1 pathway inhibition

• [1] Wang H, Shen L, Chen L, Gao Y, et al. Design, synthesis, pharmacological evaluation, and computational study of benzo[d]isothiazol-based small molecule inhibitors targeting PD-1/PD-L1 interaction. Eur J Med Chem. 2024; 275:116597. View Source